Cas no 29056-06-2 (Methyl (4-butoxyphenyl)acetate)

• Product Name: Methyl (4-butoxyphenyl)acetate
• CAS No: 29056-06-2
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 53418
• PubChem ID: 120122
• Update Time: 2025-05-20

Methyl (4-butoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-butoxyphenyl)acetate
• 4-BUTOXYPHENYLACETIC ACID METHYL ESTER
• methyl p-butoxyphenylacetate
• EINECS 249-392-7
• Bufexamac impurity B [EP IMPURITY]
• W-107010
• (4-butoxy-phenyl)-acetic acid methyl ester
• SCHEMBL3333378
• FT-0638827
• Methyl (4-butoxyphenyl)acetate #
• Bufexamac impurity B
• NS00028616
• Methyl 4-butoxybenzeneacetate
• 29056-06-2
• 3QX5UBX3NN
• A819742
• Butoxyphenylaceticacidmethylester; 97%
• methyl 4-butoxy phenylacetate
• Methyl 2-(4-Butoxyphenyl)acetate; Bufexamac Imp. B (EP); Bufexamac Impurity B
• DTXSID20183304
• Methyl 4-butoxyphenylacetate
• Benzeneacetic acid, 4-butoxy-, methyl ester
• AKOS015851501
• CS-0450547
• Methyl (4-butoxyphenyl)acetate

• Inchi： 1S/C13H18O3/c1-3-4-9-16-12-7-5-11(6-8-12)10-13(14)15-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： IEPLOMKGNGXJAW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC(=O)OC)CCCC

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.04
• Boiling Point: 143 °C / 1mmHg
• Flash Point: 124.7°C
• Refractive Index: 1.493
• PSA: 35.53000
• LogP: 2.58100
• Solubility: Not determined

Methyl (4-butoxyphenyl)acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Methyl (4-butoxyphenyl)acetate

Comprehensive Overview of Methyl (4-butoxyphenyl)acetate (CAS No. 29056-06-2): Properties, Applications, and Industry Insights

Methyl (4-butoxyphenyl)acetate (CAS No. 29056-06-2) is an organic ester compound widely recognized for its versatile applications in the fragrance, pharmaceutical, and specialty chemical industries. This compound, characterized by its butoxyphenyl moiety and methyl acetate functional group, exhibits unique physicochemical properties that make it valuable in synthetic chemistry. With the growing demand for high-purity esters and customized aromatic compounds, this chemical has garnered significant attention from researchers and manufacturers alike.

The molecular structure of Methyl (4-butoxyphenyl)acetate combines a phenolic ether backbone with an ester linkage, contributing to its stability and solubility in organic solvents. Its CAS registry number (29056-06-2) serves as a unique identifier in global chemical databases, ensuring precise tracking in supply chains. Recent trends in green chemistry have spurred interest in optimizing its synthesis routes, particularly focusing on catalytic efficiency and waste reduction—topics frequently searched in academic and industrial forums.

In the fragrance industry, Methyl (4-butoxyphenyl)acetate is prized for its mild, floral-woody odor profile, often used as a fixative agent or synthetic flavor precursor. Its compatibility with other aromatic ingredients aligns with the rising demand for long-lasting perfumes and eco-friendly cosmetic formulations. Analytical techniques such as GC-MS and HPLC are commonly employed to verify its purity, a critical factor for compliance with IFRA standards—a frequently searched topic among quality control professionals.

From a pharmacological perspective, derivatives of 4-butoxyphenyl compounds have been explored for their potential bioactivity, though Methyl (4-butoxyphenyl)acetate itself is primarily utilized as an intermediate. Researchers investigating drug delivery systems or prodrug synthesis often reference this compound due to its ester hydrolysis characteristics. Recent publications highlight its role in controlled-release formulations, a hotspot in pharmaceutical R&D.

Industrial applications of Methyl (4-butoxyphenyl)acetate extend to polymer science, where it functions as a plasticizer additive or monomer modifier. Its ability to influence polymer flexibility and thermal stability makes it relevant in material science discussions, particularly those related to biodegradable plastics—a trending topic in sustainability-focused searches. Manufacturers emphasize batch-to-batch consistency, a key concern addressed in technical datasheets for this product.

Environmental and safety profiles of CAS No. 29056-06-2 are thoroughly documented, with studies confirming its low ecotoxicity under standard handling conditions. Regulatory compliance with REACH and OSHA guidelines ensures its safe use in industrial settings. These aspects are frequently queried in chemical compliance databases, reflecting user concerns about workplace safety and environmental impact.

The global market for Methyl (4-butoxyphenyl)acetate shows steady growth, driven by demand from Asia-Pacific fragrance hubs and North American pharmaceutical sectors. Supply chain analysts often track its price volatility in relation to butanol feedstock availability—a connection explored in chemical economics research. Custom synthesis services offering tailored esterification solutions further expand its commercial potential.

Innovations in continuous flow chemistry have opened new possibilities for manufacturing 29056-06-2 with improved atom economy. This aligns with industry searches for process intensification methods and energy-efficient synthesis. Patent literature reveals ongoing developments in zeolite-catalyzed production routes, addressing the need for halogen-free methodologies.

Quality specifications for Methyl (4-butoxyphenyl)acetate typically include parameters like assay percentage (≥98%), residual solvent limits, and colorimetric standards. These metrics are crucial for buyers comparing technical grade versus pharmaceutical grade materials—a common differentiation in procurement queries. Analytical certificates often reference FT-IR spectra and refractive index data for identity confirmation.

Future research directions may explore enzymatic esterification approaches for CAS 29056-06-2, capitalizing on the biotechnology sector's growth. The compound's potential in smart materials and responsive coatings also presents untapped opportunities, subjects gaining traction in materials science search trends. As industries prioritize sustainable chemistry, this ester's role in bio-based product development warrants closer examination.